Cas no 4025-78-9 ()

• CAS No: 4025-78-9
• MF: C₂H₃ClO₄S
• MW: 158.560818910599
• CID: 6772293
• PubChem ID: 21973345
• Update Time: 2024-03-03

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C2H3ClO4S/c3-8(6,7)1-2(4)5/h1H2,(H,4,5)
• InChI Key： UKBCBFHLIIEWBR-UHFFFAOYSA-N
• SMILES： ClS(CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 157.9440574g/mol
• Monoisotopic Mass: 157.9440574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides